2-[3-(2-aminoethyl)-5-(9H-fluoren-9-ylmethoxycarbonyl)-2,4-dioxoquinazolin-1-yl]acetic acid

• CAS RN: 204322-92-9
• Molecular Formula: C27H23N3O6
• Molecular Weight: 485.5 g/mol
• IUPAC Name: 2-[3-(2-aminoethyl)-5-(9H-fluoren-9-ylmethoxycarbonyl)-2,4-dioxoquinazolin-1-yl]acetic acid
• InChI: InChI=1S/C27H23N3O6/c28-12-13-29-25(33)24-20(10-5-11-22(24)30(27(29)35)14-23(31)32)26(34)36-15-21-18-8-3-1-6-16(18)17-7-2-4-9-19(17)21/h1-11,21H,12-15,28H2,(H,31,32)
• InChI Key: UERYYFXGRSOTPC-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)C4=C5C(=CC=C4)N(C(=O)N(C5=O)CCN)CC(=O)O

Description

The compound “2-[3-(2-aminoethyl)-5-(9H-fluoren-9-ylmethoxycarbonyl)-2,4-dioxoquinazolin-1-yl]acetic acid” is a chemical substance with the molecular formula C27H23N3O6. .

Synthesis Analysis

Unfortunately, I couldn’t find specific information on the synthesis of this compound. However, it’s worth noting that the synthesis of complex organic compounds often involves multiple steps, each requiring specific reagents and conditions.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic methods, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography. Unfortunately, I couldn’t find specific information on the molecular structure of this compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Without specific information on the reactions of interest, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and stability under various conditions. Unfortunately, I couldn’t find specific information on the physical and chemical properties of this compound.

(Husain & Husain, 2007).

Pharmacological Research

In pharmacology, detailed investigation of complex molecules can lead to the discovery of new drugs or therapeutic agents. Molecules with specific functional groups and stereochemistry may interact with biological targets in unique ways, leading to innovative treatments for various diseases. Research into compounds like chlorogenic acid, for example, has shown diverse pharmacological activities, including antioxidant, antibacterial, and anti-inflammatory effects, which highlight the potential therapeutic roles of complex organic molecules (Naveed et al., 2018).

Analytical and Bioanalytical Applications

The development of analytical methods for detecting and quantifying chemical compounds in biological systems is another vital area of research. Complex organic molecules can serve as standards or reagents in developing new analytical techniques, including chromatography, mass spectrometry, and spectrophotometry. These methods are essential for understanding the pharmacokinetics, distribution, metabolism, and excretion (ADME) of pharmaceuticals and for monitoring environmental pollutants (Munteanu & Apetrei, 2021).

Safety And Hazards

As this compound is not intended for human or veterinary use, it should be handled with appropriate safety precautions to avoid exposure. Always follow standard laboratory safety procedures when handling chemical substances.

Future Directions

The future directions for research on this compound would depend on its potential applications. , it could be of interest in the development of new synthetic methods, the study of chemical reactions, or the design of new materials or drugs.

Please note that this analysis is based on the limited information available and may not be comprehensive. For a more detailed analysis, please refer to specific scientific literature or consult with a chemical expert.